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Compound of Interest

Compound Name: 5-Aminoindan

Cat. No.: B044798

Introduction

5-Aminoindan (CAS No: 24425-40-9) is a versatile bicyclic aromatic amine that serves as a
crucial intermediate in the landscape of organic synthesis and medicinal chemistry.[1][2] Its
rigid indane scaffold, coupled with a reactive primary amine group, makes it a valuable building
block for the development of a wide array of more complex molecules.[3][4] This technical
guide provides an in-depth overview of 5-Aminoindan, including its physicochemical
properties, synthesis protocols, and its applications as a precursor to pharmacologically active
compounds and other research chemicals. This document is intended for researchers,
scientists, and professionals involved in drug discovery and development.

Physicochemical Properties of 5-Aminoindan

A thorough understanding of the physicochemical properties of a chemical intermediate is
paramount for its effective use in synthesis and research. The key properties of 5-Aminoindan
are summarized in the table below.
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Property Value Reference
Molecular Formula CoH11N [1112]
Molecular Weight 133.19 g/mol [11[2][5]
Appearance Brown crystalline solid/mass [11[2]
Melting Point 34-36 °C [1112][5]
Boiling Point 247-249 °C at 745 mmHg [1][2]I5]
Density ~0.922 g/cm? (estimate) [11[3]

Flash Point >113 °C (>230 °F) [1][5]

Water Solubility

Slightly soluble

[1](2]

pKa

5.17 £ 0.20 (Predicted)

[1]2]

CAS Number

24425-40-9

[11(21[5]

Synthesis of 5-Aminoindan

The synthesis of 5-Aminoindan is most commonly achieved through the reduction of 5-

nitroindane. The following protocol provides a general method for this transformation.

Experimental Protocol: Synthesis of 5-Aminoindan from

5-Nitroindene

Objective: To synthesize 5-Aminoindan via the catalytic hydrogenation of 5-nitroindene.

Materials:

5-nitroindene

Ethyl acetate (EtOAC)

Hydrogen gas (Hz)

10% Palladium on carbon (Pd/C)
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Anhydrous sodium sulfate (Naz2S0a)

Methanol

1N Hydrochloric acid (HCI)

Saturated brine solution

Equipment:

Round-bottom flask

Hydrogenation apparatus (e.g., Parr hydrogenator or balloon hydrogenation setup)
Magnetic stirrer and stir bar

Filtration apparatus (e.g., Buchner funnel or Celite pad)

Rotary evaporator

Separatory funnel

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 5-nitroindene (0.5 mmol, 80.5 mg) in ethyl
acetate (20 mL).[2]

Catalyst Addition: Carefully add 10% Pd/C catalyst to the solution. The catalyst loading is
typically 20% by mass of the starting 5-nitroindene.[2]

Hydrogenation: Secure the flask to the hydrogenation apparatus. Purge the system with
hydrogen gas to replace the air. Stir the mixture vigorously under a hydrogen atmosphere at
room temperature.[2]

Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography
(TLC) until the starting material is fully consumed. This process may take several hours to
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overnight.[2]
o Work-up:

o Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove
the Pd/C catalyst. Wash the filter cake with additional ethyl acetate to ensure complete
recovery of the product.[2]

o Combine the filtrates and remove the solvent under reduced pressure using a rotary
evaporator.[2]

o Dissolve the residue in methanol. Add 1N HCI until the solution is acidic.[2]
o Partition the mixture between water and ethyl acetate.[2]

o Separate the organic layer, wash it with saturated brine, and dry it over anhydrous sodium
sulfate.[2]

 Purification:
o Concentrate the dried organic layer in vacuo.[2]

o Purify the crude product by silica gel column chromatography, eluting with a hexane/ethyl
acetate (3:1) mixture to afford pure 5-Aminoindan.[2]

Expected Yield: Approximately 80%.[2]

5 Nitroindene Starting Material >
l 5-Aminoindan

Synthesis of Ligands Enzyme Inhibitors Pharmacological Probes Antitumor Agents
(e.g., for Glycoproteins) (e.g., DHODH for Malaria) (e.g., 5-1Al, MDAI) (e.g., Amidrazones)

H2, 10% Pd/C
EtOAc, RT
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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